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Compound of Interest

Compound Name: 4-Ethynylpyridine

Cat. No.: B1298661

CAS Number: 2510-22-7

This technical guide provides an in-depth overview of 4-Ethynylpyridine, a versatile
heterocyclic building block crucial in organic synthesis, particularly for the pharmaceutical and
materials science industries. This document outlines its chemical and physical properties,
spectral data, safety information, and key applications, including detailed experimental
workflows.

Core Properties and Data

4-Ethynylpyridine is a pyridine derivative featuring a terminal alkyne group at the 4-position.
This unique structure, combining a nucleophilic nitrogen atom and a reactive C-C triple bond,
makes it a valuable intermediate for constructing complex molecular architectures.[1] Its
hydrochloride salt is also commonly used, offering enhanced solubility in polar solvents.[2]

Physical and Chemical Properties

The key physical and chemical properties of 4-Ethynylpyridine are summarized in the table
below. The compound typically appears as a white to light yellow powder or crystalline solid.[3]
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Property Value Reference(s)
CAS Number 2510-22-7 [4]
Molecular Formula C7HsN [4]
Molecular Weight 103.12 g/mol [4]
Melting Point 98 °C [4]
Boiling Point 94.5 °C (at 32 Torr) [4]
Density 1.02 + 0.1 g/cm? (Predicted) [4]
pKa 4.16 £ 0.10 (Predicted) [4]
Flash Point 57.5°C [5]
Solubility Almost transparent in Acetone  [4]

Store in a dark place, under an
Storage inert atmosphere, in a freezer [4]
(-20°C)

Spectral Properties

Spectroscopic data is critical for the identification and characterization of 4-Ethynylpyridine.
Below are typical Nuclear Magnetic Resonance (NMR) data.

Spectrum Solvent Chemical Shifts (8) in ppm

3 8.58 (d, 2H), 7.35 (d, 2H),
1H NMR CDCls

3.25 (s, 1H)

0 150.5, 130.0, 125.0, 82.5,
13C NMR CDClIs

80.0

Note: NMR data are representative and may vary slightly based on solvent and experimental
conditions. Researchers should always acquire their own data for confirmation.

Safety and Handling
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4-Ethynylpyridine is classified as an irritant. The following GHS hazard statements apply:
e H315: Causes skin irritation[6]

o H319: Causes serious eye irritation[6]

o H335: May cause respiratory irritation[6]

Standard laboratory safety protocols should be followed, including the use of personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat. All manipulations
should be performed in a well-ventilated fume hood.[7]

Key Applications and Experimental Protocols

The terminal alkyne functionality of 4-Ethynylpyridine makes it a prime substrate for two of
modern chemistry's most powerful reactions: the Sonogashira coupling and the Copper(l)-
Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of "click chemistry."

Synthesis via Sonogashira Coupling and Desilylation

A common and efficient method for the synthesis of 4-Ethynylpyridine involves a two-step
process: a Sonogashira coupling of a 4-halopyridine with a silyl-protected acetylene, followed
by deprotection of the silyl group.
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Step 1: Sonogashira Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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